Synthesis of 4-benzylpyridines via Pd-catalyzed CH3-arylation of 4-picoline†
Organic & Biomolecular Chemistry Pub Date: 2017-08-24 DOI: 10.1039/C7OB01726J
Abstract
A highly efficient synthesis of 4-benzylpyridines was developed via Pd-catalyzed C(sp3)–H arylation between 4-picoline and aryl halides. It was found that the best yields were achieved with a simple Pd(PPh3)4 catalyst and Cs2CO3 as the base. Compared with the known methods, our reaction does not require the use of a strong organometallic reagent as the base.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 10531-13-2
